Cas no 1212467-62-3 ((3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo2,3-aisoindole-3-carboxylic acid)

• Product Name: (3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo2,3-aisoindole-3-carboxylic acid
• CAS No: 1212467-62-3
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD05668158
• CID: 5237779
• PubChem ID: 2772215
• Update Time: 2025-07-15

(3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo2,3-aisoindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-5-oxo-2H,3H,5H,9bH-[1,3]thiazolo[2,3-a]isoindole-3-carboxylic acid
• (3R)-5-oxo-3,9b-dihydro-2H-[1,3]thiazolo[2,3-a]isoindole-3-carboxylic acid
• MLS001173597
• HMS2875E04
• SMR000538662
• (3R)-5-oxo-2H,3H,5H,9bH-[1,3]thiazolo[2,3-a]isoindole-3-carboxylicacid
• Thiazolo[2,3-a]isoindole-3-carboxylic acid, 2,3,5,9b-tetrahydro-5-oxo-, (3R)-
• (3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo2,3-aisoindole-3-carboxylic acid

• MDL： MFCD05668158
• Inchi： 1S/C11H9NO3S/c13-9-6-3-1-2-4-7(6)10-12(9)8(5-16-10)11(14)15/h1-4,8,10H,5H2,(H,14,15)/t8-,10?/m0/s1
• InChI Key： IXPPKDOOVXQPGI-PEHGTWAWSA-N
• SMILES： S1C[C@@H](C(=O)O)N2C(C3C=CC=CC=3C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 1.1
• Topological Polar Surface Area: 82.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo2,3-aisoindole-3-carboxylic acid

Introduction to (3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo[2,3-a]isoindole-3-carboxylic Acid (CAS No. 1212467-62-3)

Compound with the chemical name (3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo[2,3-a]isoindole-3-carboxylic acid, identified by its CAS number 1212467-62-3, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazoloisoindole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of this compound consists of a fused thiazole and isoindole ring system, which is further functionalized with a carboxylic acid group at the 3-position. The presence of the chiral center at the 3-position (indicated by the (3R) configuration) adds another layer of complexity and interest, as stereochemistry plays a crucial role in the biological activity of many pharmaceutical compounds.

In recent years, there has been a growing interest in thiazoloisoindole derivatives due to their demonstrated efficacy in various biological assays. These compounds have shown promising activities against a range of targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The carboxylic acid moiety in particular has been recognized for its ability to enhance binding affinity and metabolic stability, making it a valuable feature in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its interactions with various biological targets to identify novel therapeutic opportunities. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases that are overexpressed in cancer cells. This has prompted further investigation into its mechanism of action and potential as an anticancer agent.

The synthesis of (3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo[2,3-a]isoindole-3-carboxylic acid represents a significant achievement in synthetic chemistry. The construction of the thiazoloisoindole core requires careful consideration of reaction conditions and intermediates to ensure high yield and enantioselectivity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric hydrogenation, have been employed to achieve the desired stereochemical purity.

Recent advances in computational chemistry have also contributed to the understanding of this compound's properties. Molecular modeling studies have helped elucidate its binding interactions with biological targets at an atomic level. These insights have guided the optimization of its structure to improve potency and selectivity. Additionally, computational predictions have been used to assess its pharmacokinetic profiles, aiding in the development of more effective drug candidates.

The pharmacological profile of (3R)-5-oxo-2H,3H,5H,9bH-1,3thiazolo[2,3-a]isoindole-3-carboxylic acid has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed notable activities against several disease-relevant targets. For example, preliminary data suggest that this compound can inhibit the activity of specific enzymes involved in tumor growth and metastasis. These findings have generated excitement among researchers who are exploring its potential as a novel therapeutic agent.

In vivo studies have further supported these findings by demonstrating favorable pharmacokinetic properties and preliminary evidence of biological activity in animal models. These studies have provided valuable insights into the compound's distribution, metabolism, and excretion (DME) profiles. The results indicate that it exhibits reasonable bioavailability and stability in vivo conditions